Cas no 52551-46-9 (D-Glucitol tetraoleate)

D-Glucitol tetraoleate structure
D-Glucitol tetraoleate structure
Product Name:D-Glucitol tetraoleate
CAS No:52551-46-9
MF:C78H142O10
MW:1239.95610666275
CID:378765
PubChem ID:85470753
Update Time:2025-04-19

D-Glucitol tetraoleate Chemical and Physical Properties

Names and Identifiers

    • D-Glucitol tetraoleate
    • [(2S,3R,4R,5R)-5,6-dihydroxy-2,3,4-tris[[(Z)-octadec-9-enoyl]oxy]hexyl] (Z)-octadec-9-enoate
    • EINECS 258-001-9
    • NS00058038
    • 52551-46-9
    • Inchi: 1S/C78H142O10/c1-5-9-13-17-21-25-29-33-37-41-45-49-53-57-61-65-73(81)85-70-72(86-74(82)66-62-58-54-50-46-42-38-34-30-26-22-18-14-10-6-2)78(88-76(84)68-64-60-56-52-48-44-40-36-32-28-24-20-16-12-8-4)77(71(80)69-79)87-75(83)67-63-59-55-51-47-43-39-35-31-27-23-19-15-11-7-3/h33-40,71-72,77-80H,5-32,41-70H2,1-4H3/b37-33-,38-34-,39-35-,40-36-/t71-,72+,77-,78-/m1/s1
    • InChI Key: JKLYYAZFORVFMK-HRCGDSDKSA-N
    • SMILES: O(C(CCCCCCC/C=C\CCCCCCCC)=O)[C@H]([C@H](COC(CCCCCCC/C=C\CCCCCCCC)=O)OC(CCCCCCC/C=C\CCCCCCCC)=O)[C@@H]([C@@H](CO)O)OC(CCCCCCC/C=C\CCCCCCCC)=O

Computed Properties

  • Exact Mass: 1239.06030072g/mol
  • Monoisotopic Mass: 1239.06030072g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 88
  • Rotatable Bond Count: 73
  • Complexity: 1640
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 4
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 28.6
  • Topological Polar Surface Area: 146Ų

Experimental Properties

  • Density: 0.953
  • Boiling Point: 1029.4°Cat760mmHg
  • Flash Point: 239.6°C
  • Refractive Index: 1.486
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